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Compound of Interest

7-(Carboxymethoxy)-4-
Compound Name:
methylcoumarin

cat. No.: B1360361

An In-depth Technical Guide to 7-(Carboxymethoxy)-4-methylcoumarin

Introduction

7-(Carboxymethoxy)-4-methylcoumarin, also known as 2-((4-Methyl-2-oxo-2H-chromen-7-
yl)oxy)acetic acid, is a derivative of coumarin, a class of natural compounds known for their
significant pharmacological activities.[1] This particular derivative possesses a carboxymethoxy
group at the 7-position and a methyl group at the 4-position of the coumarin scaffold. These
substitutions make it a valuable building block in the synthesis of more complex molecules and
a useful tool in various research applications, including as a fluorescent label and in the
preparation of photosensitive polymers.[2][3] This guide provides a comprehensive overview of
its chemical properties, synthesis, and key applications for researchers and professionals in
drug development.

Chemical and Physical Properties

The fundamental chemical and physical properties of 7-(Carboxymethoxy)-4-
methylcoumarin are summarized below. This data is essential for its handling,
characterization, and application in experimental settings.
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Property Value References
Molecular Formula C12H100s [2][4]
Molecular Weight 234.20 g/mol [5]
Monoisotopic Mass 234.05283 Da [6]

CAS Number 64700-15-8 [2][4]
Appearance Solid Powder [7]

Melting Point 206-208 °C [2]

2-(4-Methyl-2-oxochromen-7-

)oxyacetic acid, [(4-Methyl-2-
Synonyms yhoxy . d [4][5]

ox0-2H-chromen-7-

yl)oxy]acetic acid

Synthesis of 7-(Carboxymethoxy)-4-methylcoumarin

The synthesis of 7-(Carboxymethoxy)-4-methylcoumarin is typically achieved in a two-step
process. The first step involves the synthesis of its precursor, 7-hydroxy-4-methylcoumarin, via
the Pechmann condensation. This is followed by an etherification reaction to introduce the
carboxymethoxy group.

Step 1: Synthesis of 7-Hydroxy-4-methylcoumarin via
Pechmann Condensation

The Pechmann reaction is a classic method for synthesizing coumarins from a phenol and a 3-
ketoester in the presence of an acid catalyst.[8][9]

Experimental Protocol:

o Reactants: A mixture of resorcinol (1 equivalent) and ethyl acetoacetate (1.1 equivalents) is
prepared.[8]

o Catalyst: An acid catalyst, such as concentrated sulfuric acid, polyphosphoric acid, or a solid
acid catalyst like Amberlyst-15, is added to the reaction mixture.[8][9][10]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9689837.htm
https://www.echemi.com/products/pd1805143930-7-carboxymethoxy-4-methylcoumarin.html
https://www.sigmaaldrich.com/US/en/product/aldrich/298557
https://pubchemlite.lcsb.uni.lu/e/compound/182439
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9689837.htm
https://www.echemi.com/products/pd1805143930-7-carboxymethoxy-4-methylcoumarin.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Preparation_of_a_Standard_Curve_for_Free_7_Amino_4_methylcoumarin_AMC.pdf
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9689837.htm
https://www.echemi.com/products/pd1805143930-7-carboxymethoxy-4-methylcoumarin.html
https://www.sigmaaldrich.com/US/en/product/aldrich/298557
https://www.benchchem.com/product/b1360361?utm_src=pdf-body
https://www.benchchem.com/product/b1360361?utm_src=pdf-body
https://scispace.com/pdf/synthesis-and-nitration-of-7-hydroxy-4-methyl-coumarin-via-416v9elm8k.pdf
https://www.slideshare.net/slideshow/synthesis-of-7-hydroxy4methyl-coumarin/248191630
https://scispace.com/pdf/synthesis-and-nitration-of-7-hydroxy-4-methyl-coumarin-via-416v9elm8k.pdf
https://scispace.com/pdf/synthesis-and-nitration-of-7-hydroxy-4-methyl-coumarin-via-416v9elm8k.pdf
https://www.slideshare.net/slideshow/synthesis-of-7-hydroxy4methyl-coumarin/248191630
https://www.youtube.com/watch?v=aYTBphhd6Sk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction Conditions: The mixture is stirred and heated in an oil bath, typically at a
temperature ranging from 75°C to 110°C.[8][10] The reaction progress is monitored using
thin-layer chromatography (TLC).[8]

o Work-up: Upon completion, the reaction mixture is poured into ice-cold water to precipitate
the product.[10]

 Purification: The resulting solid, 7-hydroxy-4-methylcoumarin, is collected by suction
filtration, washed with cold water, and can be further purified by recrystallization from
ethanol.[10]

Step 2: Etherification to Yield 7-(Carboxymethoxy)-4-
methylcoumarin

The hydroxyl group of 7-hydroxy-4-methylcoumarin is then reacted with a haloacetic acid (e.g.,
chloroacetic acid or bromoacetic acid) in the presence of a base to form the carboxymethoxy
ether.

Experimental Protocol:

Reactants: 7-hydroxy-4-methylcoumarin is dissolved in a suitable solvent, such as acetone
or ethanol.

o Base Addition: A base, such as sodium hydroxide or potassium carbonate, is added to the
solution to deprotonate the hydroxyl group, forming a phenoxide ion.

o Alkylation: An aqueous solution of a haloacetic acid salt (e.g., sodium chloroacetate) is
added to the reaction mixture. The mixture is then refluxed for several hours.

« Acidification: After cooling, the reaction mixture is acidified with a dilute mineral acid (e.g.,
HCI) to precipitate the product.

 Purification: The crude 7-(Carboxymethoxy)-4-methylcoumarin is collected by filtration,
washed with water, and can be purified by recrystallization.
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Step 2: Williamson Ether Synthesis
Haloacetic Acid
Step 1: Pechmann Condensation (eg,CICH:COOH) )~~~
Base 7-(Carboxymethoxy)-4-methylcoumarin

Ethyl Acetoacetate
——
Acid Catalyst 7-Hydroxy-4-methylcoumarin 7-Hydroxy-4-methylcoumarin
(e.g-, H2504)

Click to download full resolution via product page

Caption: Synthesis pathway of 7-(Carboxymethoxy)-4-methylcoumarin.

Applications in Research and Development

7-(Carboxymethoxy)-4-methylcoumarin and its derivatives have found applications in
various scientific fields due to their chemical and photophysical properties.

e Fluorescent Labeling: Coumarin derivatives are known for their fluorescent properties. 7-
Methoxy-4-methylcoumarin, a related compound, is used as a fluorescent label.[3] The
carboxymethoxy group in 7-(Carboxymethoxy)-4-methylcoumarin provides a reactive
handle for conjugation to biomolecules, enabling their use as fluorescent probes in enzyme
assays and bioimaging.[7]

o Chemical Synthesis: It serves as an intermediate in the synthesis of more complex
molecules. For instance, it has been used in the preparation of photosensitive polymers and
3-chloro-7-[(chlorocarbonyl)methoxy]-4-methylcoumarin.[2]

 Biological Activity Studies: Coumarins, as a class, exhibit a wide range of biological activities,
including anticancer, anti-inflammatory, and antimicrobial properties.[1][11][12] Derivatives of
4-methylcoumarin have been synthesized and evaluated for their cytotoxic effects against
various human cancer cell lines.[1] The structural backbone of 7-(Carboxymethoxy)-4-
methylcoumarin makes it a candidate for derivatization and investigation in drug discovery
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programs. For example, a related compound, 7-ethoxy-4-methylcoumarin, has been
identified as a dopamine D2 receptor agonist with potential applications in treating
Parkinson's disease.[13]

Conclusion

7-(Carboxymethoxy)-4-methylcoumarin is a versatile chemical compound with well-defined
properties. Its synthesis, primarily through the Pechmann condensation followed by
etherification, is a well-established process. The presence of the carboxylic acid functional
group, combined with the inherent properties of the coumarin core, makes it a valuable tool for
researchers in medicinal chemistry, materials science, and biochemistry. Its application as a
fluorescent tag and as a precursor for synthesizing biologically active molecules underscores
its importance in modern scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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